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Compound of Interest

Compound Name: Prezatide copper

Cat. No.: B612804 Get Quote

Welcome to the GHK-Cu Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to address common challenges encountered

when working with GHK-Cu in in vitro settings, with a specific focus on solubility and solution

stability.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized GHK-Cu?

For most in vitro applications, sterile, deionized water or phosphate-buffered saline (PBS) at a

pH of 7.2 are the recommended solvents for reconstituting lyophilized GHK-Cu.[1]

Bacteriostatic water can also be used to prolong storage of the stock solution.

Q2: At what temperature should I store lyophilized and reconstituted GHK-Cu?

Lyophilized GHK-Cu powder should be stored at -20°C for long-term stability. Once

reconstituted, the solution should be stored at 2-8°C and protected from light.[2][3] It is

advisable to prepare fresh solutions for experiments or to aliquot stock solutions to avoid

repeated freeze-thaw cycles.[3]

Q3: What is the typical concentration range for GHK-Cu in in vitro experiments?
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The effective concentration of GHK-Cu in in vitro studies can range from nanomolar (nM) to

micromolar (µM) levels, depending on the cell type and the specific biological process being

investigated.[3][4][5]

Q4: Can I dissolve GHK-Cu in organic solvents like DMSO or ethanol?

While GHK-Cu is primarily water-soluble, the uncomplexed GHK peptide has shown solubility

in DMSO at approximately 2.5 mg/mL.[6] Using DMSO may aid in solubilizing GHK-Cu for

specific applications, but it is crucial to consider the potential effects of the solvent on the cells

in your experiment.[6][7] Information on the direct solubility of GHK-Cu in ethanol is limited.

Troubleshooting Guide: GHK-Cu Solubility Issues
Issue 1: Precipitate formation upon reconstitution or
dilution in media.
Possible Causes:

pH Shift: GHK-Cu is most stable in a neutral pH range (around 6.5-7.5).[8] Many cell culture

media are buffered in this range, but the addition of other supplements or improper storage

can alter the pH, leading to precipitation.

High Concentration: Attempting to dissolve GHK-Cu at a concentration exceeding its

solubility limit in a particular solvent can lead to precipitation.

Interaction with Media Components: Certain components in complex cell culture media, such

as some metal ions or proteins, may interact with GHK-Cu and cause it to precipitate.[9][10]

[11]

Temperature Fluctuations: Repeated freeze-thaw cycles or exposure to high temperatures

can denature the peptide and affect its solubility.[3]

Solutions:

Verify pH: Ensure the pH of your solvent and final cell culture medium is within the optimal

range for GHK-Cu stability.
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Prepare a Concentrated Stock: Dissolve the lyophilized GHK-Cu in a small volume of

recommended solvent (e.g., sterile water or PBS) to create a concentrated stock solution.

This stock can then be serially diluted to the final working concentration in your cell culture

medium.

Filter Sterilization: After reconstitution, filter the GHK-Cu stock solution through a 0.22 µm

syringe filter to remove any potential micro-aggregates before adding it to your culture

medium.

Proper Storage: Aliquot your stock solution into single-use volumes and store them at the

recommended temperature to avoid repeated freeze-thaw cycles.

Issue 2: Cloudiness or opalescence in the GHK-Cu
solution.
Possible Causes:

Incomplete Dissolution: The lyophilized powder may not have fully dissolved.

Aggregation: Over time, peptide molecules can begin to aggregate, especially at higher

concentrations or if stored improperly.

Solutions:

Gentle Agitation: After adding the solvent, gently swirl or pipette the solution to ensure the

powder is completely dissolved. Avoid vigorous vortexing, which can cause the peptide to

denature.

Sonication: A brief sonication in a water bath can help to break up small aggregates and

improve solubility.

Fresh Preparation: If cloudiness persists, it is best to discard the solution and prepare a fresh

one.

Data Presentation
Table 1: Solubility of GHK-Cu and GHK Peptide in Common Solvents
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Compound Solvent
Approximate
Solubility

Reference

GHK-Cu (acetate) PBS (pH 7.2) ~ 5 mg/mL [1]

GHK-Cu Water
130.98 g/L (~131

mg/mL)
[12]

GHK-Cu Water Soluble [13][14][15]

GHK DMSO ~ 2.5 mg/mL [6]

GHK-Cu DMSO Soluble [7]

Note: The solubility of GHK-Cu can be influenced by factors such as its salt form (e.g., acetate)

and the purity of the peptide.

Experimental Protocols
Protocol 1: Preparation of a 10 mM GHK-Cu Stock
Solution
Materials:

Lyophilized GHK-Cu

Sterile, deionized water or PBS (pH 7.2)

Sterile microcentrifuge tubes

Sterile pipette tips

0.22 µm syringe filter

Methodology:

Calculate the required volume of solvent. The molecular weight of GHK-Cu is approximately

403.9 g/mol . To prepare a 10 mM stock solution from 10 mg of GHK-Cu:

Moles of GHK-Cu = 0.010 g / 403.9 g/mol = 2.476 x 10⁻⁵ moles
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Volume of solvent = 2.476 x 10⁻⁵ moles / 0.010 mol/L = 0.002476 L = 2.476 mL

Equilibrate GHK-Cu: Allow the vial of lyophilized GHK-Cu to come to room temperature

before opening to prevent condensation.

Reconstitution: Aseptically add the calculated volume of sterile water or PBS to the vial of

GHK-Cu.

Dissolution: Gently swirl the vial until the powder is completely dissolved. Avoid vigorous

shaking.

Filter Sterilization: Draw the reconstituted solution into a sterile syringe and pass it through a

0.22 µm syringe filter into a sterile microcentrifuge tube.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes and store at 2-8°C

for short-term use or -20°C for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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